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Compound of Interest

Compound Name: CTCE-9908 TFA

Cat. No.: B15610167

Get Quote

Application Notes and Protocols for CTCE-9908
TFA
These application notes provide detailed protocols for the dissolution and storage of CTCE-
9908 TFA, a potent and selective antagonist of the CXCR4 receptor. The information is

intended for researchers, scientists, and drug development professionals utilizing this peptide

in their experiments.

Product Information
Identifier Value Reference

Product Name CTCE-9908 TFA [1][2]

Molecular Formula C88H148F3N27O25 [1][2]

Molecular Weight 2041.28 g/mol [1][2]

CAS Number 1030384-98-5 [3][4]

Mechanism of Action
Potent and selective CXCR4

antagonist
[1][3][5]
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Solubility and Storage
Proper dissolution and storage of CTCE-9908 TFA are critical for maintaining its biological

activity and ensuring experimental reproducibility.

Solubility Data:

Solvent Concentration Notes Reference

Water (H₂O)
Up to 33.33 mg/mL

(17.29 mM)

Ultrasonic treatment

may be required to

fully dissolve the

peptide.

[6]

Water (H₂O) Soluble to 2 mg/mL [4]

Dimethyl sulfoxide

(DMSO)
10 mM

Can be used if the

peptide does not

dissolve in water.

[5]

Storage Recommendations:
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Form Temperature Duration Notes Reference

Solid Powder -20°C 1 year

Store under

nitrogen, away

from moisture.

[6]

Solid Powder -80°C 2 years

Store under

nitrogen, away

from moisture.

[6]

Stock Solution

(in solvent)
-20°C 1 month

Store under

nitrogen, away

from moisture.

Aliquot to avoid

repeated freeze-

thaw cycles.

[3][6]

Stock Solution

(in solvent)
-80°C 6 months

Store under

nitrogen, away

from moisture.

Aliquot to avoid

repeated freeze-

thaw cycles.

[3][6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution of CTCE-9908 TFA in sterile

water.

Materials:

CTCE-9908 TFA powder

Sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Calculate Required Mass: Determine the mass of CTCE-9908 TFA needed to prepare the

desired volume of a 10 mM stock solution. The molecular weight of CTCE-9908 TFA is

2041.28 g/mol .

Mass (mg) = 10 mmol/L * Volume (L) * 2041.28 g/mol * 1000 mg/g

Weighing: Carefully weigh the calculated amount of CTCE-9908 TFA powder and transfer it

to a sterile microcentrifuge tube.

Reconstitution: Add the appropriate volume of sterile water to the tube.

Dissolution:

Vortex the tube for 30-60 seconds to facilitate dissolution.

If the peptide does not fully dissolve, place the tube in an ultrasonic water bath for 5-10

minutes.[6]

Visually inspect the solution to ensure it is clear and free of particulates.

Sterilization (Optional but Recommended): If the stock solution will be used in cell culture

experiments, sterilize it by passing it through a 0.22 µm syringe filter into a new sterile tube.

[3]

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

This minimizes waste and prevents degradation from repeated freeze-thaw cycles.[3]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][6]

Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature or on ice.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate

sterile buffer or cell culture medium for your experiment.

For in vitro studies, concentrations ranging from 0 to 300 µg/mL have been used.[1][2]

For in vivo studies in mouse models, doses of 25, 50, and 100 mg/kg administered

subcutaneously have been reported.[2][7]

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can degrade the peptide.

Use: Use the freshly prepared working solution immediately for your experiments. Do not

store diluted solutions.

Signaling Pathway and Experimental Workflow
CTCE-9908 is an antagonist of the CXCR4 receptor, which is activated by its ligand CXCL12

(also known as SDF-1). The CXCL12/CXCR4 signaling axis plays a crucial role in various

cellular processes, including cell migration, proliferation, and survival.[8][9][10][11] By blocking

this interaction, CTCE-9908 can inhibit these downstream effects, which is particularly relevant

in cancer research where this pathway is often dysregulated.[7][12][13]
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Figure 1. Simplified CXCR4 signaling pathway and the inhibitory action of CTCE-9908 TFA.
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Click to download full resolution via product page

Figure 2. General experimental workflow for in vitro studies using CTCE-9908 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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